N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazide

• IUPAC Name: N-[(Z)-[3-[(3-chlorophenyl)methoxy]phenyl]methylideneamino]-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C22H21ClN2O5S/c1-28-19-9-10-21(29-2)22(13-19)31(26,27)25-24-14-16-5-4-8-20(12-16)30-15-17-6-3-7-18(23)11-17/h3-14,25H,15H2,1-2H3/b24-14-
• InChI Key: QHTOTDQBLDKEKP-OYKKKHCWSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NN=CC2=CC(=CC=C2)OCC3=CC(=CC=C3)Cl
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N/N=C\C2=CC(=CC=C2)OCC3=CC(=CC=C3)Cl
• Molecular Formula: C22H21ClN2O5S
• Molecular Weight: 460.9 g/mol

Description

N-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazide, also known as CBDMB-Hydrazone, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of numerous studies. In

Mechanism of Action

The mechanism of action of N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone is not fully understood, but it is thought to involve the formation of a complex with metal ions such as copper. This complex can then react with other molecules in the cell, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone has been found to have a variety of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of reactive oxygen species production, and the modulation of cellular signaling pathways. Additionally, N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone has been found to have potential applications in the development of new materials for use in electronic devices and as a catalyst in organic synthesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone is its versatility, as it has been found to have a variety of applications in scientific research. Additionally, the synthesis method of N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone is relatively simple and can be performed using readily available reagents. However, one limitation of N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone. One area of interest is the development of new materials for use in electronic devices, as N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone has been found to have potential applications in this field. Additionally, further research is needed to fully understand the mechanism of action of N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone and its potential applications in the treatment of cancer and other diseases. Finally, the development of new synthesis methods for N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone could lead to the production of more efficient and cost-effective compounds for use in scientific research.

Synthesis Methods

The synthesis of N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone involves the reaction of 3-chlorobenzyl chloride with 2,5-dimethoxybenzenesulfonohydrazide in the presence of a base. The resulting product is then treated with benzaldehyde to form the final compound. This synthesis method has been described in detail in several research papers and has been found to be reliable and reproducible.

Scientific Research Applications

N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of copper ions, as a potential anticancer agent, and as a tool for studying the role of reactive oxygen species in cellular signaling pathways. Additionally, N'-{3-[(3-chlorobenzyl)oxy]benzylidene}-2,5-dimethoxybenzenesulfonohydrazideone has been found to have potential applications in the development of new materials for use in electronic devices and as a catalyst in organic synthesis.